1,3-Dihydroisobenzofuran-1,3-diol

• CAS No.: 158694-15-6
• Molecular Formula: C8H8O3
• Molecular Weight: 152.149
• IUPAC Name: 1,3-dihydro-2-benzofuran-1,3-diol
• InChI: InChI=1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,7-10H
• InChI Key: AONGOYXHASSPAZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(OC(C2=C1)O)O
• Synonyms: 1,3-Isobenzofurandiol,1,3-dihydro-(9CI)

Description

1,3-Dihydroisobenzofuran-1,3-diol is a bicyclic organic compound featuring an isobenzofuran core with two hydroxyl groups at the 1- and 3-positions. For instance, 1,3-Dihydroisobenzofuran-1-ol (C₈H₈O₂, MW 136.15 g/mol) shares the isobenzofuran backbone with a single hydroxyl group , while 1,3-dihydroisobenzofuran-1,3-dione (phthalic anhydride, C₈H₄O₃, MW 148.12 g/mol) replaces hydroxyls with ketone groups . The diol’s hypothetical molecular formula is C₈H₈O₃ (MW 152.15 g/mol), positioning it as a versatile intermediate for synthesizing pharmaceuticals, antioxidants, and industrial chemicals.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Structural Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Applications	References
1,3-Dihydroisobenzofuran-1,3-diol	C₈H₈O₃	152.15	Antioxidant precursors, drugs
Phthalic Anhydride	C₈H₄O₃	148.12	Polymers, dyes
Compound 2 ()	C₁₇H₁₄O₄	282.28	Antioxidants
2-Methylpropane-1,3-diol	C₄H₁₀O₂	90.12	Solvents, coatings

Table 2: Reactivity Parameters

Compound Name	BDE (O–H) (kcal/mol)	Key Reactions
Compound 2 ()	73–75	HAT, SET mechanisms
Phthalic Anhydride	N/A	Esterification, hydrolysis